Cascade sensing of gold and thiols with imidazole-bearing functional porphyrins†

Chemical Communications Pub Date: 2014-07-30 DOI: 10.1039/C4CC05261G

Abstract

An imidazole-bearing zinc porphyrin (PZn) has been designed for the selective detection of Au3+, and the porphyrin and gold complex (PZn·Au3+) can additionally be used to identify gold-binding functional groups such as cysteine residues and other mercaptans.

Graphical abstract: Cascade sensing of gold and thiols with imidazole-bearing functional porphyrins
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